4-(3-bromo-2-fluorophenyl)-1H-pyrazole

• Molecular Formula: C9H6BrFN2
• Molecular Weight: 241.06 g/mol
• IUPAC Name: 4-(3-bromo-2-fluorophenyl)-1H-pyrazole
• InChI: InChI=1S/C9H6BrFN2/c10-8-3-1-2-7(9(8)11)6-4-12-13-5-6/h1-5H,(H,12,13)
• InChI Key: DWOXLTJGWSYUQW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Br)F)C2=CNN=C2

Description

4-(3-Bromo-2-fluorophenyl)-1H-pyrazole is a halogenated pyrazole derivative featuring a bromine atom at the 3-position and a fluorine atom at the 2-position on the phenyl ring attached to the pyrazole core. Pyrazoles are five-membered aromatic heterocycles with two adjacent nitrogen atoms, widely studied for their pharmacological and agrochemical applications.

For example, brominated pyrazoles are often synthesized via nucleophilic substitution or transition metal-catalyzed cross-coupling, as seen in the preparation of 4-bromo-1-phenyl-1H-pyrazole derivatives . Fluorination strategies, such as electrophilic substitution or deoxyfluorination, are similarly applicable .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(3-bromo-2-fluorophenyl)-1H-pyrazole typically involves the reaction of 3-bromo-2-fluoroaniline with hydrazine hydrate under acidic conditions. The reaction proceeds through the formation of a hydrazone intermediate, which then cyclizes to form the pyrazole ring. The reaction conditions often include the use of solvents like ethanol or acetic acid and temperatures ranging from 60°C to 100°C.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, the purification of the final product can be achieved through crystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions

4-(3-bromo-2-fluorophenyl)-1H-pyrazole can undergo various types of chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The pyrazole ring can be oxidized to form pyrazole N-oxides.

Reduction Reactions: The compound can be reduced to remove the bromine or fluorine atoms under specific conditions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include sodium hydride (NaH), potassium carbonate (K2CO3), and various nucleophiles.

Oxidation Reactions: Reagents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction Reactions: Reducing agents such as lithium aluminum hydride (LiAlH4) or palladium on carbon (Pd/C) can be employed.

Major Products Formed

Substitution Reactions: Products include various substituted pyrazoles depending on the nucleophile used.

Oxidation Reactions: Pyrazole N-oxides are the major products.

Reduction Reactions: Dehalogenated pyrazoles or fully reduced pyrazoles are formed.

Scientific Research Applications

Chemistry

In chemistry, 4-(3-bromo-2-fluorophenyl)-1H-pyrazole is used as a building block for the synthesis of more complex molecules

Biology

In biological research, this compound is studied for its potential as a bioactive molecule. Its ability to interact with specific enzymes and receptors makes it a candidate for drug discovery and development.

Medicine

In medicine, derivatives of 4-(3-bromo-2-fluorophenyl)-1H-pyrazole are investigated for their potential therapeutic effects. They may exhibit anti-inflammatory, anti-cancer, or antimicrobial properties, making them promising candidates for new treatments.

Industry

In the industrial sector, this compound is used in the production of agrochemicals, dyes, and other specialty chemicals. Its reactivity and stability make it suitable for various applications in manufacturing processes.

Mechanism of Action

The mechanism of action of 4-(3-bromo-2-fluorophenyl)-1H-pyrazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For example, it may inhibit the activity of certain kinases or enzymes involved in inflammatory pathways, leading to reduced inflammation or other therapeutic effects.

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 4-(3-bromo-2-fluorophenyl)-1H-pyrazole with structurally related pyrazole derivatives, highlighting substituent effects on melting points, yields, and spectral characteristics:

Compound Name	Substituents	Melting Point (°C)	Yield (%)	Key Spectral Data (¹H NMR δ, ppm)	Reference
4-(3-Bromo-2-fluorophenyl)-1H-pyrazole	3-Br, 2-F on phenyl	Not reported	Not reported	Not reported	—
3h: 4-(4-Fluorophenyl)-1H-pyrazole	4-F on phenyl	210–212	87	8.78 (s, 1H), 7.87 (dd, J = 9.0, 4.7 Hz)
3i: 4-(3-Fluorophenyl)-1H-pyrazole	3-F on phenyl	164–167	55	8.88 (s, 1H), 7.75–7.72 (m)
3j: 4-(4-Bromophenyl)-1H-pyrazole	4-Br on phenyl	228–230	65	8.83 (s, 1H), 7.81 (d, J = 8.8 Hz)
3k: 4-(3-Bromophenyl)-1H-pyrazole	3-Br on phenyl	116–120	61	8.91 (s, 1H), 8.07 (t, J = 8.8 Hz)
4h: 5-p-Fluorophenyl-1H-pyrazole	4-F on phenyl (complex structure)	Not reported	Not reported	Not reported

Key Observations :

• Halogen Position : Bromine at the 3-position (3k) reduces melting points compared to para-substituted bromine (3j), suggesting weaker intermolecular interactions in the meta isomer .
• Fluorine Effects : Fluorine at the 4-position (3h) increases melting points (210–212°C) versus 3-fluorophenyl (3i, 164–167°C), likely due to enhanced symmetry and packing efficiency .
• Spectral Shifts : The ¹H NMR signals for pyrazole protons (δ ~8.7–8.9 ppm) remain consistent across derivatives, but aryl proton signals vary with substituent position and electronegativity .